Cas no 2060044-29-1 (1,1,1-trifluoro-2-phenylpentan-3-ol)
1,1,1-trifluoro-2-phenylpentan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanol, α-ethyl-β-(trifluoromethyl)-
- 1,1,1-trifluoro-2-phenylpentan-3-ol
-
- MDL: MFCD30478065
- Inchi: 1S/C11H13F3O/c1-2-9(15)10(11(12,13)14)8-6-4-3-5-7-8/h3-7,9-10,15H,2H2,1H3
- InChI Key: MGFQBWPVPJARFR-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1)(C(F)(F)F)C(O)CC
1,1,1-trifluoro-2-phenylpentan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01057264-1g |
1,1,1-Trifluoro-2-phenylpentan-3-ol |
2060044-29-1 | 95% | 1g |
¥8323.0 | 2023-03-11 | |
| Enamine | EN300-320836-0.05g |
1,1,1-trifluoro-2-phenylpentan-3-ol |
2060044-29-1 | 0.05g |
$1417.0 | 2023-09-04 | ||
| Enamine | EN300-320836-0.1g |
1,1,1-trifluoro-2-phenylpentan-3-ol |
2060044-29-1 | 0.1g |
$1484.0 | 2023-09-04 | ||
| Enamine | EN300-320836-0.25g |
1,1,1-trifluoro-2-phenylpentan-3-ol |
2060044-29-1 | 0.25g |
$1551.0 | 2023-09-04 | ||
| Enamine | EN300-320836-0.5g |
1,1,1-trifluoro-2-phenylpentan-3-ol |
2060044-29-1 | 0.5g |
$1619.0 | 2023-09-04 | ||
| Enamine | EN300-320836-1.0g |
1,1,1-trifluoro-2-phenylpentan-3-ol |
2060044-29-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-320836-2.5g |
1,1,1-trifluoro-2-phenylpentan-3-ol |
2060044-29-1 | 2.5g |
$3304.0 | 2023-09-04 | ||
| Enamine | EN300-320836-5.0g |
1,1,1-trifluoro-2-phenylpentan-3-ol |
2060044-29-1 | 5.0g |
$4890.0 | 2023-02-24 | ||
| Enamine | EN300-320836-10.0g |
1,1,1-trifluoro-2-phenylpentan-3-ol |
2060044-29-1 | 10.0g |
$7250.0 | 2023-02-24 | ||
| Enamine | EN300-320836-1g |
1,1,1-trifluoro-2-phenylpentan-3-ol |
2060044-29-1 | 1g |
$1686.0 | 2023-09-04 |
1,1,1-trifluoro-2-phenylpentan-3-ol Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 1,1,1-trifluoro-2-phenylpentan-3-ol
Recent Advances in the Study of 1,1,1-Trifluoro-2-phenylpentan-3-ol (CAS: 2060044-29-1) in Chemical Biology and Pharmaceutical Research
The compound 1,1,1-trifluoro-2-phenylpentan-3-ol (CAS: 2060044-29-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This fluorinated alcohol derivative exhibits a combination of lipophilicity and electronic effects conferred by the trifluoromethyl group, making it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for novel bioactive molecules.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1,1,1-trifluoro-2-phenylpentan-3-ol through a modified Grignard reaction pathway, achieving high yields (82-89%) and excellent enantioselectivity (≥98% ee) when using a chiral auxiliary. The researchers highlighted the compound's stability under physiological conditions, with a half-life of >24 hours in simulated gastric fluid, suggesting good oral bioavailability potential. These synthetic advances have opened new possibilities for structure-activity relationship (SAR) studies of related fluorinated compounds.
In pharmacological investigations, 1,1,1-trifluoro-2-phenylpentan-3-ol has shown interesting activity as a modulator of GABAA receptors, with particular affinity for the α2β3γ2 subtype (IC50 = 3.2 μM). This finding, reported in a 2024 Nature Chemical Biology paper, suggests potential applications in neurological disorders where GABAergic signaling is implicated. The compound's fluorinated moiety appears to enhance binding interactions with hydrophobic pockets in the receptor's transmembrane domain, as revealed by cryo-EM structural studies.
Recent computational studies utilizing molecular dynamics simulations have provided insights into the conformational flexibility of 1,1,1-trifluoro-2-phenylpentan-3-ol and its interactions with biological targets. The trifluoromethyl group induces a unique dipole moment that influences both the compound's binding affinity and its ability to cross biological membranes. These properties make it particularly valuable for the development of CNS-active drugs, where blood-brain barrier penetration is often a significant challenge.
Emerging applications of 1,1,1-trifluoro-2-phenylpentan-3-ol extend beyond direct therapeutic use. A 2024 ACS Chemical Biology report demonstrated its utility as a versatile building block for the synthesis of more complex fluorinated pharmaceuticals. The compound's hydroxyl group serves as an excellent handle for further functionalization, enabling the creation of diverse derivatives with modified pharmacological profiles. Several patent applications filed in early 2024 describe its incorporation into novel anticancer and anti-inflammatory agents.
Ongoing research is exploring the metabolic fate of 1,1,1-trifluoro-2-phenylpentan-3-ol, with preliminary studies indicating predominant oxidation at the benzylic position followed by glucuronidation. The fluorinated carbon atoms remain intact during metabolism, suggesting that the trifluoromethyl group could serve as a stable metabolic handle for PET tracer development. This potential application is currently under investigation by multiple research groups.
In conclusion, 1,1,1-trifluoro-2-phenylpentan-3-ol (2060044-29-1) represents a chemically and biologically interesting scaffold with multiple potential applications in drug discovery. Its unique combination of physicochemical properties, synthetic accessibility, and demonstrated biological activity make it a valuable tool for medicinal chemistry. Future research directions likely include optimization of its pharmacological profile, exploration of additional biological targets, and development of novel synthetic methodologies for its derivatives.
2060044-29-1 (1,1,1-trifluoro-2-phenylpentan-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)